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Compound of Interest

3-(3,5-Dimethoxyphenyl)-3-
Compound Name: .
oxopropanenitrile

cat. No.: B1287578

Safety Data Sheet: 3-(3,5-Dimethoxyphenyl)-3-
oxopropanenitrile

For Research Use Only. Not intended for diagnostic or therapeutic use.

This document provides a comprehensive overview of the safety data, handling protocols, and
hazard information for 3-(3,5-Dimethoxyphenyl)-3-oxopropanenitrile, intended for
researchers, scientists, and professionals in drug development.

Hazard Identification and Classification

The primary hazards associated with 3-(3,5-Dimethoxyphenyl)-3-oxopropanenitrile are its
potential carcinogenicity and acute oral toxicity. It is classified under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS) as follows:

Hazard Class Category Hazard Statement
Acute toxicity, Oral Category 4 H302: Harmful if swallowed.
Carcinogenicity Category 1B H350: May cause cancer.

GHS Label Elements:
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e Pictograms:
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Precautionary Statements:

Users should obtain special instructions before use and handle the substance only after all
safety precautions have been read and understood. Key precautionary measures include
washing skin thoroughly after handling, not eating, drinking, or smoking when using this
product, and wearing appropriate personal protective equipment.

First-Aid Measures

In case of exposure, the following first-aid measures should be taken. Always show the safety
data sheet to the attending physician.

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
If Inhaled - o
difficult, call a physician.

Immediately remove all contaminated clothing.
In Case of Skin Contact Rinse the affected skin area with water/shower.

Consult a physician.

Rinse out with plenty of water. Remove contact
In Case of Eye Contact lenses if present and easy to do so. Call an

ophthalmologist.

Immediately have the victim drink water (two
If Swallowed o
glasses at most). Consult a physician.

Handling, Storage, and Disposal

Proper handling and storage are crucial to minimize exposure risks.
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Handling:

Work under a fume hood.

Do not inhale the substance or mixture.

Change contaminated clothing immediately.

Apply preventive skin protection.

Wash hands and face after working with the substance.
Storage:
o Store in a tightly closed container in a dry and well-ventilated place.

e The product should be stored locked up or in an area accessible only to qualified or
authorized personnel.

Disposal:

» Dispose of contents and container to an approved waste disposal plant.

Personal Protective Equipment (PPE)

To ensure safety, the following personal protective equipment should be worn when handling 3-
(3,5-Dimethoxyphenyl)-3-oxopropanenitrile:

Protection Type Recommended Equipment

Eye/Face Protection Safety glasses with side-shields or goggles.[1]

) ] Protective gloves and clothing to prevent skin
Skin Protection
exposure.[1][2]

Required when dusts are generated. A
) ) NIOSH/MSHA approved respirator should be
Respiratory Protection ] o o
worn if exposure limits are exceeded or irritation

is experienced.[1]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1287578?utm_src=pdf-body
https://www.benchchem.com/product/b1287578?utm_src=pdf-body
https://datasheets.scbt.com/sds/aghs/en/sc-275652.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-275652.pdf
https://www.fishersci.com/store/msds?partNumber=AC155265000&countryCode=US&language=en
https://datasheets.scbt.com/sds/aghs/en/sc-275652.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Application Notes and Protocols

While specific experimental applications and detailed protocols for 3-(3,5-
Dimethoxyphenyl)-3-oxopropanenitrile are not widely published, a general protocol for its
safe handling in a laboratory setting can be established based on its safety data sheet. The
following protocol is a guideline for researchers.

General Protocol for Safe Handling and Use

This protocol outlines the essential steps for safely handling 3-(3,5-Dimethoxyphenyl)-3-
oxopropanenitrile in a research laboratory.

1. Preparation and Engineering Controls:

e Ensure a calibrated and certified chemical fume hood is used for all manipulations of the
solid compound and its solutions.

» Verify that an emergency eyewash station and safety shower are readily accessible.

e Prepare all necessary PPE as specified in the table above.

2. Weighing and Solution Preparation:

» Perform all weighing operations within the fume hood.

e Use a disposable weighing boat to handle the solid.

o To prepare a solution, slowly add the solid to the desired solvent in a suitable container.
Avoid creating dust.

o Cap the container tightly after the addition.

3. Experimental Procedures:

o Conduct all reactions and manipulations involving this compound within the fume hood.
o Keep all containers with the compound closed when not in use.

4. Decontamination and Waste Disposal:

e Wipe down the work area within the fume hood with an appropriate solvent and cleaning
agent after work is completed.

o Dispose of all contaminated materials, including gloves, weighing boats, and pipette tips, in a
designated hazardous waste container.
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 Liquid and solid waste containing this compound must be disposed of according to
institutional and local regulations for hazardous chemical waste.

Visualizations
Hazard Identification and Response Workflow

The following diagram illustrates the logical flow of identifying hazards and the corresponding
first-aid responses.

Hazard Identification

H302: Harmful if swallowed H350: May cause cancer

Potential Exposure Routes
\ \ \

v First-Aid Response

\ \ \/
Rinse mouth, drink water, Move to fresh air, Remove contaminated clothing, Rinse with water,
consult physician call physician rinse with water call ophthalmologist

Click to download full resolution via product page

Caption: Hazard and First-Aid Response Flowchart.

Safe Handling Workflow

This diagram outlines the standard operating procedure for safely handling 3-(3,5-
Dimethoxyphenyl)-3-oxopropanenitrile in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [safety data sheet for 3-(3,5-Dimethoxyphenyl)-3-
oxopropanenitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1287578#safety-data-sheet-for-3-3-5-
dimethoxyphenyl-3-oxopropanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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